Cas no 939760-85-7 (1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE)

1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE structure
939760-85-7 structure
Product Name:1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE
CAS No:939760-85-7
MF:C11H21NO2
MW:199.28994345665
CID:1000482
PubChem ID:16243694
Update Time:2025-04-20

1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

    • 1-ISOBUTYLAMINO-CYCLOHEXANECARBOXYLIC ACID HYDROCHLORIDE
    • 1-(2-methylpropylamino)cyclohexane-1-carboxylic acid
    • 1-Isobutylamino-cyclohexanecarboxylic acid 1HCl salt
    • 1-[(2-Methylpropyl)amino]cyclohexane-1-carboxylic acid
    • DTXSID50585579
    • 939760-85-7
    • Inchi: 1S/C11H21NO2/c1-9(2)8-12-11(10(13)14)6-4-3-5-7-11/h9,12H,3-8H2,1-2H3,(H,13,14)
    • InChI Key: BNDSLRAUAXLWFK-UHFFFAOYSA-N
    • SMILES: OC(C1(CCCCC1)NCC(C)C)=O

Computed Properties

  • Exact Mass: 235.13400
  • Monoisotopic Mass: 199.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33000
  • LogP: 3.21240
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